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Compound of Interest

Compound Name: ACY-775

Cat. No.: B15586464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of ACY-775, a

potent and selective inhibitor of Histone Deacetylase 6 (HDAC6). The information compiled

herein is intended to guide researchers in the effective use of ACY-775 for both in vitro and in

vivo studies.

Introduction
ACY-775 is a small molecule inhibitor that demonstrates high selectivity for HDAC6 over other

HDAC isoforms.[1][2] HDAC6 is a unique, primarily cytoplasmic, class IIb histone deacetylase

that plays a critical role in various cellular processes by deacetylating non-histone protein

substrates, most notably α-tubulin.[3][4] By inhibiting HDAC6, ACY-775 leads to the

hyperacetylation of α-tubulin, which can impact microtubule dynamics, intracellular transport,

and other cellular functions.[3][5] This selectivity makes ACY-775 a valuable tool for

investigating the specific roles of HDAC6 in cellular biology and a potential therapeutic agent in

diseases such as cancer and neurodegenerative disorders.[3][6]

Data Presentation
Solubility of ACY-775
The solubility of ACY-775 in commonly used laboratory solvents is summarized in the table

below. It is crucial to use fresh, anhydrous DMSO for optimal solubility, as moisture can reduce

the solubility of the compound.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15586464?utm_src=pdf-interest
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3870780/
https://www.medkoo.com/products/7417
https://pmc.ncbi.nlm.nih.gov/articles/PMC5398982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6480207/
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5398982/
https://www.medchemexpress.com/ACY-775.html
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5398982/
https://www.researchgate.net/publication/255969356_Antidepressant-Like_Properties_of_Novel_HDAC6_Selective_Inhibitors_with_Improved_Brain_Bioavailability
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.selleckchem.com/products/acy-775.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 66 mg/mL[7] 199.78 mM[7]

Use of fresh,

moisture-free DMSO

is recommended.[7]

63 mg/mL[8] 190.7 mM[8]

35.3 mg/mL[2] 106.94 mM[2]

Ethanol 66 mg/mL[7]

63 mg/mL[8]

34.5 mg/mL[2] 104.43 mM[2]

Water Insoluble[7][8]

Saline Insoluble
Direct dissolution in

saline is not feasible.

20% SBE-β-CD in

Saline
≥ 2.5 mg/mL[5] ≥ 7.57 mM[5]

This formulation

provides a clear

solution for in vivo

use.[5]

0.9% Saline with

0.75% DMSO

Suspension (at 50

mg/kg)[1]

Used for in vivo

injections, but high

concentrations may

not fully dissolve.[1]

Note: Solubility can vary slightly between different batches of the compound.[2]

Experimental Protocols
In Vitro Studies: Preparation of ACY-775 Stock and
Working Solutions
This protocol describes the preparation of ACY-775 solutions for use in cell-based assays.

Materials:
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ACY-775 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile cell culture medium

Procedure:

Stock Solution Preparation (e.g., 20 mM in DMSO):

Aseptically weigh the required amount of ACY-775 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 20 mM stock solution. For

example, to prepare 1 mL of a 20 mM stock solution, dissolve 6.61 mg of ACY-775 (MW:

330.36 g/mol ) in 1 mL of DMSO.

Vortex thoroughly until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[5]

Working Solution Preparation:

Thaw an aliquot of the ACY-775 stock solution at room temperature.

Dilute the stock solution in pre-warmed cell culture medium to the desired final

concentration. For example, to treat cells with 2.5 µM ACY-775, dilute the 20 mM stock

solution 1:8000 in the culture medium.

It is recommended that the final concentration of DMSO in the cell culture medium does

not exceed 0.1% to avoid solvent-induced cellular effects.[1]

A vehicle control (e.g., 0.1% DMSO in culture medium) should be included in all

experiments.[1][7]
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In Vivo Studies: Formulation of ACY-775 for
Administration
This protocol provides two methods for formulating ACY-775 for in vivo administration in animal

models. The choice of formulation may depend on the required dose and the experimental

design.

Method 1: DMSO and Saline Formulation

This method is suitable for lower doses where ACY-775 can be maintained in solution or as a

fine suspension.

Materials:

ACY-775 powder

Anhydrous DMSO

Sterile 0.9% Saline

Sterile tubes

Procedure:

Dissolve the required amount of ACY-775 in DMSO to create a concentrated stock solution.

For administration, dilute the DMSO stock solution with 0.9% saline to the final desired

concentration. The final concentration of DMSO in the injectable solution should be kept low

(e.g., 0.75%) to minimize toxicity.[1]

Vortex the solution thoroughly before each injection to ensure a uniform suspension,

especially at higher concentrations where ACY-775 may not be fully dissolved.[1] For

example, a 50 mg/kg dose of ACY-775 has been administered as a suspension.[1]

Method 2: SBE-β-CD in Saline Formulation

This method can be used to achieve a clear, soluble formulation of ACY-775 for injection.
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Materials:

ACY-775 powder

Anhydrous DMSO

20% (w/v) Captisol® (Sulfobutylether-β-cyclodextrin) in sterile saline

Sterile tubes

Procedure:

Prepare a concentrated stock solution of ACY-775 in DMSO (e.g., 25 mg/mL).[5]

To prepare the final working solution, add the DMSO stock solution to the 20% SBE-β-CD in

saline solution. For example, to prepare 1 mL of a 2.5 mg/mL working solution, add 100 µL of

the 25 mg/mL DMSO stock to 900 µL of 20% SBE-β-CD in saline.[5]

Mix thoroughly until a clear solution is obtained.[5]

Visualizations
Signaling Pathway of ACY-775 Action
The following diagram illustrates the primary mechanism of action of ACY-775. By selectively

inhibiting HDAC6, ACY-775 leads to an increase in the acetylation of α-tubulin, a key

component of microtubules. This post-translational modification can alter microtubule-

dependent cellular processes.
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Caption: Mechanism of ACY-775 action in the cytoplasm.

Experimental Workflow: In Vitro Cell-Based Assay
This diagram outlines a typical workflow for assessing the effect of ACY-775 on protein

acetylation in a cell culture model.
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In Vitro Experimental Workflow

1. Cell Culture
(e.g., RN46A-B14 cells)

2. Treatment
(ACY-775 or Vehicle)

3. Incubation
(e.g., 4 hours)

4. Cell Lysis and
Protein Extraction

5. Western Blot Analysis
(α-tubulin, acetylated α-tubulin)

6. Data Analysis

Click to download full resolution via product page

Caption: Workflow for an in vitro ACY-775 cell-based assay.

Logical Relationship: Selective Inhibition by ACY-775
The following diagram illustrates the selective nature of ACY-775's inhibitory activity, primarily

targeting HDAC6 while having minimal effect on histone-modifying Class I HDACs.
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Caption: Selective inhibition of HDAC6 by ACY-775.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/publication/255969356_Antidepressant-Like_Properties_of_Novel_HDAC6_Selective_Inhibitors_with_Improved_Brain_Bioavailability
https://www.selleckchem.com/products/acy-775.html
https://www.adooq.com/acy-775.html
https://www.benchchem.com/product/b15586464#acy-775-solubility-in-dmso-and-saline
https://www.benchchem.com/product/b15586464#acy-775-solubility-in-dmso-and-saline
https://www.benchchem.com/product/b15586464#acy-775-solubility-in-dmso-and-saline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

